Cas no 1404194-47-3 (2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene)

2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene structure
1404194-47-3 structure
Product Name:2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene
CAS No:1404194-47-3
MF:C9H9ClF2O
MW:206.616968870163
CID:4698758
Update Time:2023-08-15

2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene
    • Inchi: 1S/C9H9ClF2O/c1-6-4-3-5-7(2)8(6)13-9(10,11)12/h3-5H,1-2H3
    • InChI Key: WFVUPZJONDIQSP-UHFFFAOYSA-N
    • SMILES: ClC(OC1C(C)=CC=CC=1C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2
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